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Introduction
Aminocarb, chemically known as 4-(dimethylamino)-3-methylphenyl N-methylcarbamate, is a

carbamate insecticide that has been utilized in agriculture and forestry for the control of various

insect pests. Its mode of action involves the inhibition of acetylcholinesterase (AChE), an

essential enzyme in the nervous system of insects. This technical guide provides a

comprehensive overview of the synthesis pathway of Aminocarb, including detailed

experimental protocols, quantitative data, and visualizations of the chemical processes and its

mechanism of action.

Core Synthesis Pathway
The commercial synthesis of Aminocarb is a two-step process commencing from m-cresol.

The initial step involves the introduction of a nitro or nitroso group at the para-position to the

hydroxyl group, followed by reduction to an amino group, yielding the key intermediate 4-

amino-3-methylphenol. The final step is the carbamoylation of this intermediate with methyl

isocyanate to produce Aminocarb.

Experimental Protocols
Step 1: Synthesis of 4-Amino-3-methylphenol
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Two primary routes are commonly employed for the synthesis of 4-amino-3-methylphenol from

m-cresol:

Route A: Nitration followed by Catalytic Hydrogenation

This route involves the direct nitration of m-cresol to form 4-nitro-3-methylphenol, which is

subsequently reduced to the desired aminophenol.

Protocol for Nitration of m-cresol to 4-Nitro-3-methylphenol:

Materials:m-cresol, nitric acid (20%), sodium nitrite (40%).

Procedure: A solution of 20% nitric acid and 40% sodium nitrite is prepared. m-cresol is

added dropwise to this solution while maintaining the temperature between 0 and 5 °C.

After the addition is complete, the mixture is stirred for an additional 10 minutes. The

reaction temperature is then raised to 30 °C and maintained for 2 hours to ensure

complete reaction. The resulting 4-nitro-3-methylphenol is then isolated.[1]

Protocol for Catalytic Hydrogenation of 4-Nitro-3-methylphenol to 4-Amino-3-methylphenol:

Materials: 4-nitro-3-methylphenol, Raney Nickel, methanol, formic acid (90%).

Procedure: In a round-bottom flask, 4-nitro-3-methylphenol is suspended in methanol. A

slurry of Raney Nickel (approximately 0.2-0.3 g per 5 mmol of the nitro compound) is

carefully added. While stirring at room temperature, 90% formic acid (approximately 2.5

mL per 5 mmol of the nitro compound) is added. The reaction is typically complete within

10-20 minutes. The catalyst is removed by filtration, and the solvent is evaporated to yield

4-amino-3-methylphenol.[2]

Route B: Nitrosation followed by Reduction

This alternative route involves the nitrosation of m-cresol to form 4-nitroso-3-methylphenol,

which is then reduced to 4-amino-3-methylphenol.

Protocol for Nitrosation of m-cresol to 4-Nitroso-3-methylphenol:

Materials:m-cresol, sodium nitrite, sodium hydroxide, hydrochloric acid (15%).
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Procedure:m-cresol is dissolved in an aqueous solution of sodium hydroxide. The solution

is cooled to 0-3 °C, and a solution of sodium nitrite is added. This mixture is then added

dropwise to a pre-cooled 15% hydrochloric acid solution while maintaining the temperature

at 0 ± 3 °C. The resulting 4-nitroso-3-methylphenol precipitates out of the solution and is

collected by filtration.[1]

Protocol for Catalytic Reduction of 4-Nitroso-3-methylphenol:

Materials: 4-nitroso-3-methylphenol, 10% Palladium on Carbon (Pd/C) catalyst, methanol,

ammonia solution.

Procedure: In an autoclave, 4-nitroso-3-methylphenol and methanol are mixed in a 1:7.5

weight ratio. 10% Pd/C catalyst (3% by weight of the nitroso compound) and ammonia

solution (10% by weight of the nitroso compound) are added. The autoclave is purged with

nitrogen and then pressurized with hydrogen gas. The reaction is carried out at 20-25 °C

for 2-8 hours. After the reaction, the catalyst is filtered off, and the methanol is removed by

distillation under reduced pressure to obtain crude 4-amino-3-methylphenol.[2][3]

Step 2: Synthesis of Aminocarb (Carbamoylation)

The final step is the reaction of 4-amino-3-methylphenol with methyl isocyanate.

Protocol for the Carbamoylation of 4-Amino-3-methylphenol:

Materials: 4-amino-3-methylphenol, methyl isocyanate, anhydrous toluene, and a suitable

catalyst (e.g., a tin compound).

Procedure: 4-amino-3-methylphenol is dissolved in anhydrous toluene in a reaction vessel

equipped with a stirrer and a condenser. A catalytic amount of a tin compound is added.

Methyl isocyanate is then added dropwise to the stirred solution. The reaction is

exothermic and may require cooling to maintain the desired temperature. The reaction

mixture is stirred for a sufficient time to ensure complete conversion. The product,

Aminocarb, can be purified by crystallization from a suitable solvent like isopropanol or by

vacuum distillation.
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Step
Reactant
s

Reagents
/Catalyst

Solvent
Temperat
ure (°C)

Time (h) Yield (%)

Step 1

(Route A):

Nitration

m-cresol

Nitric acid

(20%),

Sodium

nitrite

(40%)

-
0-5, then

30
2 ~99[1]

Step 1

(Route A):

Hydrogena

tion

4-Nitro-3-

methylphe

nol

Raney

Nickel,

Formic

acid

Methanol
Room

Temp.
0.17-0.33 85-90[2]

Step 1

(Route B):

Nitrosation

m-cresol
Sodium

nitrite, HCl
Water 0 ± 3 - High

Step 1

(Route B):

Reduction

4-Nitroso-

3-

methylphe

nol

10% Pd/C,

Ammonia
Methanol 20-25 2-8 High[2]

Step 2:

Carbamoyl

ation

4-Amino-3-

methylphe

nol, Methyl

isocyanate

Tin

compound

(catalyst)

Toluene - - -

Note: Specific yield for the carbamoylation step to produce Aminocarb is not consistently

reported in the surveyed literature.

Mandatory Visualizations
Aminocarb Synthesis Pathway

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chembk.com/en/chem/4-NITRO-M-CRESOL
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Catalytic_Reduction_of_4_Amino_m_cresol_Precursors.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Catalytic_Reduction_of_4_Amino_m_cresol_Precursors.pdf
https://www.benchchem.com/product/b1665979?utm_src=pdf-body
https://www.benchchem.com/product/b1665979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route A

Route B

m-Cresol 4-Nitro-3-methylphenolHNO3, NaNO2

4-Amino-3-methylphenol

H2, Raney Ni

m-Cresol 4-Nitroso-3-methylphenolNaNO2, HCl
H2, Pd/C

AminocarbMethyl isocyanate

Click to download full resolution via product page

Caption: Overall synthesis pathway of Aminocarb from m-cresol.
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Caption: Mechanism of acetylcholinesterase inhibition by Aminocarb.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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